Cas no 956508-33-1 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 956508-33-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD03170175
• CID: 1027523
• PubChem ID: 5230534
• Update Time: 2025-06-07

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid
• 2-(3,5-DIMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
• DTXSID00411753
• AKOS016054913
• MFCD03170175
• FT-0690059
• SCHEMBL2480785
• 2-(3,5-dimethylpyrazol-1-yl)propanoic Acid
• D82232
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoicacid
• MFCD12197311
• LS-09434
• EN300-58744
• F2198-2571
• CS-0152736
• 956508-33-1
• AKOS000144706
• STK347661
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid(SALTDATA: 0.6H2O)
• DB-080320

• MDL： MFCD03170175
• Inchi： 1S/C8H12N2O2/c1-5-4-6(2)10(9-5)7(3)8(11)12/h4,7H,1-3H3,(H,11,12)
• InChI Key： VLJUREBBXZBMFQ-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives